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Compound of Interest

Compound Name: 11-Bromo-1-undecanol

Cat. No.: B108197 Get Quote

Technical Support Center: 11-Bromo-1-
undecanol
This technical support guide provides essential information on the stability and storage of 11-
Bromo-1-undecanol to assist researchers, scientists, and professionals in drug development.

Troubleshooting Guide
Issue: The compound has changed in appearance (e.g., color change, clumping).

Question: My 11-Bromo-1-undecanol, which is typically a white to beige powder, has

developed a yellowish or orange tint. What could be the cause?

Answer: A color change may indicate degradation or the presence of impurities. This can

be caused by exposure to light, air (oxidation), or moisture. It is crucial to store the

compound in a tightly sealed container in a dark and dry place.[1][2] If you observe a

significant color change, it is advisable to verify the purity of the compound before use.

Question: The powder has become clumpy or appears moist. Is it still usable?

Answer: Clumping suggests moisture absorption. 11-Bromo-1-undecanol should be

stored in a dry environment and protected from moisture.[1] While some clumping might

not affect its chemical properties for certain applications, for sensitive experiments, it is
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best to use a fresh, dry sample. You may consider drying the material under vacuum if you

suspect moisture absorption, but this should be done with caution.

Issue: Inconsistent experimental results.

Question: I am observing variability in my reaction outcomes when using 11-Bromo-1-
undecanol from different batches or that has been stored for a long time. Why might this be

happening?

Answer: Inconsistent results can stem from the degradation of the compound. 11-Bromo-
1-undecanol is stable for at least two years if stored correctly at +4°C.[1] However,

improper storage, such as at room temperature or with exposure to light and moisture, can

lead to degradation.[1][2] The terminal hydroxyl and bromo groups are reactive and can

participate in unintended side reactions over time if not stored properly.[3] Always ensure

you are using a sample that has been stored under the recommended conditions. Purity

can be checked via techniques like ¹H-NMR.[1]

Frequently Asked Questions (FAQs)
Question: What are the optimal storage conditions for 11-Bromo-1-undecanol?

Answer: For long-term storage, it is recommended to keep 11-Bromo-1-undecanol in a

tightly sealed container, protected from light and moisture, at a temperature of +4°C or in a

range of 0-10°C.[1][4] Some sources also suggest room temperature for sealed, dry

storage.[2] For short-term storage, +4°C is also suitable.[1]

Question: Is 11-Bromo-1-undecanol sensitive to light or air?

Answer: Yes, it is advisable to protect it from light.[1] While it is stable under normal

conditions, prolonged exposure to air could potentially lead to oxidation.[5] Therefore,

storing it in a dark, tightly sealed container is recommended.

Question: What is the shelf life of 11-Bromo-1-undecanol?

Answer: When stored under the recommended conditions of +4°C, it is stable for at least

two years after receipt.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.chemodex.com/products/11-bromo-1-undecanol/
https://www.chemodex.com/products/11-bromo-1-undecanol/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4187424.htm
https://www.benchchem.com/product/b108197
https://www.chemodex.com/products/11-bromo-1-undecanol/
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.chemodex.com/products/11-bromo-1-undecanol/
https://www.lookchem.com/casno1611-56-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4187424.htm
https://www.chemodex.com/products/11-bromo-1-undecanol/
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.chemodex.com/products/11-bromo-1-undecanol/
https://www.fishersci.com/store/msds?partNumber=AC293440100&countryCode=US&language=en
https://www.benchchem.com/product/b108197?utm_src=pdf-body
https://www.chemodex.com/products/11-bromo-1-undecanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question: What are the signs of degradation?

Answer: Visual indicators of degradation can include a change in color from white/beige to

yellowish or orange, and a change in physical form such as clumping due to moisture

absorption.[1][6] For a more definitive assessment, analytical methods such as melting

point determination or spectroscopic analysis should be employed.

Question: What materials are incompatible with 11-Bromo-1-undecanol?

Answer: It is incompatible with strong oxidizing agents.[5] Contact with such materials

should be avoided.

Question: What are the hazardous decomposition products of 11-Bromo-1-undecanol?

Answer: Upon combustion, it may produce carbon monoxide, carbon dioxide, and

hydrogen halides.[5]

Quantitative Data Summary
Parameter Value Source(s)

Appearance
White to beige powder or

crystals.
[1][4][6]

Long-Term Storage

+4°C or 0-10°C. Keep in a

dark, dry, and sealed

container.

[1][2][4]

Short-Term Storage +4°C [1]

Stability
Stable for at least 2 years at

+4°C.
[1]

Melting Point 45-49 °C [1][2][4]

Boiling Point 165-170 °C at 1 mmHg [1][2][4]

Solubility
Soluble in chloroform.

Insoluble in water.
[1][2][4]

Incompatible Materials Strong oxidizing agents. [5]
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Experimental Protocols
While specific experimental protocols for stability testing of 11-Bromo-1-undecanol are not

readily available in the provided search results, a general approach to assess the stability and

purity would involve the following:

Protocol: Purity Assessment by Melting Point Determination

Objective: To determine the melting point of a stored sample of 11-Bromo-1-undecanol and

compare it to the reference range to assess purity.

Materials: Melting point apparatus, capillary tubes, stored sample of 11-Bromo-1-
undecanol, reference standard (optional).

Procedure:

1. Ensure the sample is dry. If moisture is suspected, dry a small amount under vacuum.

2. Load a small amount of the powdered sample into a capillary tube.

3. Place the capillary tube in the melting point apparatus.

4. Heat the sample at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

5. Record the temperature range from the appearance of the first liquid drop to the complete

melting of the sample.

Interpretation: A broad melting point range or a melting point that is significantly lower than

the literature value (45-49 °C) may indicate the presence of impurities or degradation.[1][2][4]

Protocol: Assessment of Degradation by ¹H-NMR Spectroscopy

Objective: To identify the presence of degradation products in a sample of 11-Bromo-1-
undecanol using ¹H-NMR.

Materials: NMR spectrometer, deuterated chloroform (CDCl₃), NMR tubes, the sample of 11-
Bromo-1-undecanol.
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Procedure:

1. Dissolve a small amount of the 11-Bromo-1-undecanol sample in CDCl₃.

2. Transfer the solution to an NMR tube.

3. Acquire the ¹H-NMR spectrum.

Interpretation: Compare the obtained spectrum with a reference spectrum of pure 11-
Bromo-1-undecanol. The appearance of new signals or changes in the integration of

existing signals could indicate degradation or the presence of impurities. The bifunctional

nature of the molecule, with a hydroxyl group and a C-Br bond, makes it susceptible to

various reactions, which would result in characteristic changes in the NMR spectrum.[3]
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Click to download full resolution via product page

Caption: Workflow for proper storage and handling of 11-Bromo-1-undecanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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